Cas no 13579-05-0 (phenanthro[9,10-e]acephenanthrylene)

phenanthro[9,10-e]acephenanthrylene structure
13579-05-0 structure
Product Name:phenanthro[9,10-e]acephenanthrylene
CAS No:13579-05-0
MF:C28H16
MW:352.426647186279
CID:1238681
PubChem ID:192885
Update Time:2025-04-20

phenanthro[9,10-e]acephenanthrylene Chemical and Physical Properties

Names and Identifiers

    • phenanthro[9,10-e]acephenanthrylene
    • Phenanthro(9,10-e)acephenanthrylene
    • DTXSID10159518
    • OGRAWFUHGDUZRT-UHFFFAOYSA-N
    • 3,4-10,11-12,13-Tribenzofluoranthene
    • 13579-05-0
    • Inchi: 1S/C28H16/c1-2-9-18-17(8-1)16-25-26-21(18)14-7-15-24(26)27-22-12-5-3-10-19(22)20-11-4-6-13-23(20)28(25)27/h1-16H
    • InChI Key: OGRAWFUHGDUZRT-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C3C=CC=CC=3C=1C1C=CC=C3C4C=CC=CC=4C=C2C=13

Computed Properties

  • Exact Mass: 352.12528
  • Monoisotopic Mass: 352.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.333
  • Boiling Point: 629.3°C at 760 mmHg
  • Flash Point: 330.5°C
  • Refractive Index: 1.931
  • PSA: 0
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